Cas no 10199-58-3 (1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester)

• Product Name: 1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester
• CAS No: 10199-58-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 3558153
• PubChem ID: 3395224
• Update Time: 2025-04-22

1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester
• DTXSID201255313
• AKOS003880871
• ethyl 3,5-dimethylpyrazole-1-carboxylate
• 10199-58-3
• CMLDBU00003400
• ethyl 3,5-dimethyl-1H-pyrazole-1-carboxylate

• Inchi： 1S/C8H12N2O2/c1-4-12-8(11)10-7(3)5-6(2)9-10/h5H,4H2,1-3H3
• InChI Key： FCMOCPGMNHGHNB-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų